N-(2-(5,6,7,8-tetrahydroimidazo[1,2-a]pyridin-2-yl)phenyl)-1-(4-(trifluoromethyl)phenyl)methanesulfonamide

• IUPAC Name: N-[2-(5,6,7,8-tetrahydroimidazo[1,2-a]pyridin-2-yl)phenyl]-1-[4-(trifluoromethyl)phenyl]methanesulfonamide
• InChI: InChI=1S/C21H20F3N3O2S/c22-21(23,24)16-10-8-15(9-11-16)14-30(28,29)26-18-6-2-1-5-17(18)19-13-27-12-4-3-7-20(27)25-19/h1-2,5-6,8-11,13,26H,3-4,7,12,14H2
• InChI Key: OCYYOKAAHUEZFZ-UHFFFAOYSA-N
• Canonical SMILES: C1CCN2C=C(N=C2C1)C3=CC=CC=C3NS(=O)(=O)CC4=CC=C(C=C4)C(F)(F)F
• Molecular Formula: C21H20F3N3O2S
• Molecular Weight: 435.5 g/mol
• CAS No.: 2034464-23-6

Description

N-(2-(5,6,7,8-tetrahydroimidazo[1,2-a]pyridin-2-yl)phenyl)-1-(4-(trifluoromethyl)phenyl)methanesulfonamide is a useful research compound. Its molecular formula is C21H20F3N3O2S and its molecular weight is 435.47. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Organic Synthesis and Catalysis

Research has led to the development of innovative synthetic pathways and catalytic processes involving sulfonamide derivatives. For instance, the synthesis of chronic renal disease agents and other medically relevant compounds has been optimized through regioselective chlorination and condensation reactions, highlighting the role of sulfonamide derivatives in facilitating complex organic transformations (Ikemoto et al., 2000).

Ligand Development for Metal Coordination

Sulfonamide derivatives serve as crucial ligands in metal coordination chemistry, aiding in the construction of metal-organic frameworks (MOFs) and coordination complexes with unique properties. N-[2-(Pyridin-2-yl)ethyl]-derivatives of methane-, benzene-, and toluenesulfonamide have been studied for their potential as ligands in metal coordination, demonstrating the versatility of sulfonamide derivatives in forming complex structures with metals (Jacobs et al., 2013).

Materials Science

In the field of materials science, sulfonamide derivatives have been utilized in the preparation of polymers with high thermal stability and optical properties. These materials are promising candidates for applications in electronics and optics, such as substrates for organic light-emitting diodes (OLEDs). The synthesis of polyimides containing pyridine, which exhibit high thermal stability and good optical transparency, underscores the importance of sulfonamide derivatives in developing advanced materials (Cheng et al., 2019).